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Compound of Interest

Compound Name: Luviquat FC 550

Luviquat FC 550 Formulation Stability Technical
Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to improve the stability of formulations containing Luviquat FC 550 (Polyquaternium-
16).

Frequently Asked Questions (FAQs)

Q1: What is Luviquat FC 550 and what are its primary functions in a formulation?

Luviquat FC 550 is the trade name for Polyquaternium-16, a cationic polymer. It is a
quaternized copolymer of vinylpyrrolidone and vinylimidazole.[1] In cosmetic and
pharmaceutical formulations, it primarily functions as a conditioning agent, film former, and
antistatic agent.[2][3] Its positive charge allows it to bind to negatively charged surfaces like
hair and skin, providing a smooth and conditioned feel.[4] It is commonly used in hair
conditioners, shampoos, styling gels, and body lotions.[5][6][7]

Q2: What are the typical physical properties of Luviquat FC 5507?

Luviquat FC 550 is supplied as an aqueous solution. Key properties are summarized in the
table below.
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Property Value

INCI Name Polyquaternium-16

Appearance Clear to slightly turbid yellowish viscous liquid[6]
Solids Content 38 - 42% in water[6]

Charge Density 3.3 meqg/g at pH 7[6]

pH (as supplied) 5.0 - 8.0[2]

Solubility Soluble in water[1]

Q3: Is Luviquat FC 550 compatible with anionic surfactants?

Yes, Luviquat FC 550 is known for its good compatibility with many anionic surfactants.[1][8]
This compatibility is crucial for its use in cleansing formulations like shampoos and body
washes. The interaction between the cationic Luviquat FC 550 and anionic surfactants can
lead to the formation of polyelectrolyte-surfactant complexes that contribute to the conditioning
effect through a "dilution-precipitation” mechanism upon rinsing.

Q4: What is the "dilution-precipitation” mechanism?

The "dilution-precipitation” mechanism is a key process for the deposition of conditioning
polymers from rinse-off products. In the concentrated product, Luviquat FC 550 forms soluble
complexes with anionic surfactants. During rinsing, the dilution with water causes these
complexes to become less soluble, leading to their precipitation and deposition onto the hair or
skin. This deposited film provides the desired conditioning benefits.

Troubleshooting Guide

This guide addresses common stability issues encountered during the formulation with
Luviquat FC 550, identified by visual signs of instability.

dot " "dot graph Troubleshooting_Workflow { rankdir=LR; node [shape=box, style=rounded,
fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge
[fontname="Arial", fontsize=9, color="#5F6368", fontcolor="#5F6368"];

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://rossorg.com/product/luviquat-fc-550/
https://rossorg.com/product/luviquat-fc-550/
https://rossorg.com/product/luviquat-fc-550/
https://www.ataman-chemicals.com/en/products/polyquaternium-16-5360.html
https://ci.guide/polymers/polyquaternium-16
https://www.benchchem.com/product/b3334584?utm_src=pdf-body
https://www.benchchem.com/product/b3334584?utm_src=pdf-body
https://ci.guide/polymers/polyquaternium-16
https://my.basf.com/en-GB/products/luviquat-fc-550/p/30035096
https://www.benchchem.com/product/b3334584?utm_src=pdf-body
https://www.benchchem.com/product/b3334584?utm_src=pdf-body
https://www.benchchem.com/product/b3334584?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3334584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Start [label="Observe Formulation Instability”, shape=ellipse, fillcolor="#EA4335",
fontcolor="#FFFFFF"]; Visual_Cue [label="Identify Visual Cue", shape=diamond,
fillcolor="#FBBCO05", fontcolor="#202124"]; Haze [label="Haze or Cloudiness"]; Precipitate
[label="Precipitation or Flocculation"]; Viscosity Change [label="Change in Viscosity"];

Start -> Visual_Cue; Visual_Cue -> Haze [label="Fine, uniform cloudiness"]; Visual _Cue ->
Precipitate [label="Visible particles, settling"]; Visual_Cue -> Viscosity _Change [label="Thinning
or thickening"];

Haze Cause [label="Potential Causes:\n- Incompatibility with anionic surfactant\n- Incorrect
pH\n- High concentration of Luviquat FC 550", shape=Dbox, fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Precipitate_Cause [label="Potential Causes:\n- Strong interaction with
anionic surfactant\n- High electrolyte concentration\n- Incompatibility with other polymers”,
shape=box, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Viscosity _Cause [label="Potential
Causes:\n- Interaction with thickeners (e.g., carbomers)\n- pH shift\n- Electrolyte effect on
polymer conformation”, shape=box, fillcolor="#4285F4", fontcolor="#FFFFFF"];

Haze -> Haze Cause; Precipitate -> Precipitate_Cause; Viscosity Change -> Viscosity _Cause;

Haze Solution [label="Solutions:\n- Adjust pH to 5.0-7.0\n- Reduce Luviquat FC 550
concentration\n- Co-formulate with amphoteric/non-ionic surfactants”, shape=box,
fillcolor="#34A853", fontcolor="#FFFFFF"]; Precipitate_Solution [label="Solutions:\n- Screen
different anionic surfactants\n- Reduce electrolyte levels\n- Optimize order of addition”,
shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; Viscosity_Solution [label="Solutions:\n-
Use salt-tolerant thickeners\n- Buffer the formulation\n- Evaluate different polymer
combinations”, shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];

Haze Cause -> Haze_ Solution; Precipitate_Cause -> Precipitate_Solution; Viscosity Cause ->
Viscosity _Solution; }

Caption: Experimental workflow for accelerated stability testing.

Protocol 2: Freeze-Thaw Cycle Testing

Objective: To evaluate the stability of the formulation when subjected to temperature
fluctuations.
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Methodology:

Prepare the final formulation and package it in the intended commercial packaging.
e Place the samples in a freezer at -10°C to -20°C for 24 hours.

e Remove the samples and allow them to thaw at room temperature (20-25°C) for 24 hours.
This completes one cycle.

o Repeat this cycle for a minimum of 3-5 cycles.

 After the final cycle, visually inspect the samples for any signs of instability, such as phase
separation, crystallization, or changes in texture.

» Measure the pH and viscosity and compare them to the initial values.

Protocol 3: Compatibility with Anionic Surfactants

Objective: To determine the compatibility of Luviquat FC 550 with different anionic surfactants
at various concentrations.

Methodology:

Prepare stock solutions of Luviquat FC 550 (e.g., 5% w/w in deionized water).

o Prepare stock solutions of various anionic surfactants (e.g., Sodium Laureth Sulfate, Sodium
Lauroyl Sarcosinate, etc.) at different concentrations (e.g., 5%, 10%, 15% w/w in deionized
water).

 In a series of beakers, mix the Luviquat FC 550 solution with each anionic surfactant
solution at different ratios (e.g., 1:1, 1:2, 2:1).

o Adjust the pH of each mixture to a standardized value (e.g., 6.0).

» Visually observe the mixtures immediately after mixing and after 24 hours for any signs of
haze or precipitation.

e Record the results in a compatibility table.
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lllustrative Compatibility Data:

Luviquat FC
550:Surfactant Ratio (w/w)

Anionic Surfactant

Observation (after 24h at
RT)

Sodium Laureth Sulfate

(SLES) 15 Clear

1:10 Clear

Sodium Lauryl Sulfate (SLS) 15 Slight Haze
1:10 Hazy, fine precipitate

Sodium Lauroyl Sarcosinate 15 Clear

1:10 Clear

Cocamidopropyl Betaine

(Amphoterliac) ” L5 Clear

1:10 Clear

Note: This table provides illustrative data. Actual results will depend on the specific grades of

ingredients and formulation conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Improving the stability of formulations containing
Luviquat FC 550.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3334584#improving-the-stability-of-formulations-
containing-luviquat-fc-550]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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